[1-Amino-3-(trimethylsilylmethyl)cyclobutyl]methanol;hydrochloride

• IUPAC Name: [1-amino-3-(trimethylsilylmethyl)cyclobutyl]methanol;hydrochloride
• InChI: InChI=1S/C9H21NOSi.ClH/c1-12(2,3)6-8-4-9(10,5-8)7-11;/h8,11H,4-7,10H2,1-3H3;1H
• InChI Key: IETZNOVJYVYEPV-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)CC1CC(C1)(CO)N.Cl
• Molecular Formula: C9H22ClNOSi
• Molecular Weight: 223.81 g/mol

Description

“[1-Amino-3-(trimethylsilylmethyl)cyclobutyl]methanol;hydrochloride” is a chemical compound with the CAS Number: 2567496-43-7. It has a molecular weight of 223.82. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The IUPAC name for this compound is (1-amino-3-((trimethylsilyl)methyl)cyclobutyl)methanol hydrochloride. The Inchi Code for this compound is 1S/C9H21NOSi.ClH/c1-12(2,3)6-8-4-9(10,5-8)7-11;/h8,11H,4-7,10H2,1-3H3;1H.

Physical And Chemical Properties Analysis

This compound is a powder that is stored at room temperature.

Scientific Research Applications

Synthesis and Chemical Reactions

• Synthesis of Amino Acid Methyl Esters
  A series of amino acid methyl ester hydrochlorides, similar in composition to "[1-Amino-3-(trimethylsilylmethyl)cyclobutyl]methanol;hydrochloride," were synthesized using methanol and trimethylchlorosilane, applicable to both natural and aromatic amino acids (Li & Sha, 2008).

• Stereochemistry of Solvent Capture
  Studies on 3-tert-Butyl- or phenyl-substituted-1-(trimethylsilylmethyl)cyclobutyl trifluoroacetates in methanol revealed insights into the stereochemistry of solvent capture and methyl ether substitution products related to β-trimethylsilyl carbocations (Creary, 2023).

• Properties of Twisted Amides
  The synthesis and properties of twisted amides, including reactions in methanol and cyclobutyl derivatives, show relevance in understanding the behavior of closely related compounds (Kirby, Komarov, & Feeder, 2001).

• Preparation and Reactivity of Silyl-Substituted Bisketenes
  Research on 2,3-Bis(trimethylsilyl)-1,3-butadiene-1,4-dione demonstrates the reactivity of silyl-substituted compounds in methanol and their potential transformations, highlighting the versatility of such structures (Zhao, Allen, & Tidwell, 1993).

• Determination of Sugars in Carbohydrates
  Studies on the analysis of carbohydrates using methanolysis and gas-liquid chromatography of trimethylsilyl derivatives offer insight into the use of these techniques in carbohydrate chemistry (Levvy, Hay, Conchie, & Strachan, 1970).

Chemical Analysis and Detection

• Analysis of Methanol with Electrochemical Techniques
  A novel approach using a hybrid electrophoresis device with electrochemical preprocessing for the analysis of methanol, alongside ethanol, highlights advanced detection methods relevant to the study of similar compounds (Santos, da Costa, Gutz, & Garcia, 2017).

• HPLC Analysis of Methanol
  High-performance liquid chromatography methods developed for the analysis of methanol, particularly in complex mixtures, offer valuable techniques applicable to the study of similar chemical structures (Kuo et al., 2003).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with this compound are H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.